7-[3-(1H-1,2,3-benzotriazol-1-yl)propanoyl]-3-methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one

• IUPAC Name: 7-[3-(benzotriazol-1-yl)propanoyl]-3-methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one
• InChI: InChI=1S/C16H19N5O3/c1-19-10-16(24-15(19)23)7-9-20(11-16)14(22)6-8-21-13-5-3-2-4-12(13)17-18-21/h2-5H,6-11H2,1H3
• InChI Key: LGMXUTRLPSLWSJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCN(C2)C(=O)CCN3C4=CC=CC=C4N=N3)OC1=O
• Molecular Formula: C16H19N5O3
• Molecular Weight: 329.35 g/mol

Description

The compound appears to contain a benzotriazole moiety. Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers A and B. Various structural analyses with UV, IR, and 1H-NMR spectra indicate that tautomer A is dominant.

Chemical Reactions Analysis

Benzotriazole is a weak acid with a pKa = 8.2. It is a very weak Brønsted base with pKa < 0. Not only can it act either as an acid or base, it can also bind to other species, utilizing the lone pair electrons.

Physical and Chemical Properties Analysis

Benzotriazole is a white-to-light tan solid. It has a density of 1.36 g/mL, a melting point of 100 °C, and a boiling point of 350 °C. It is soluble in water at 20 g/L.

Safety and Hazards

While specific safety and hazard information for this compound is not available, it’s important to handle all chemicals with care. Personal protective equipment should be worn, and ingestion, inhalation, and contact with skin or eyes should be avoided.